Cas no 2228467-18-1 (1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile)

1-(4-Fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile is a fluorinated pyridine derivative featuring a cyclobutanone ring with a nitrile substituent. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural motif, which combines a fluoropyridine moiety with a reactive cyclobutanone-carbonitrile framework. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the nitrile group offers versatility for further functionalization. Its well-defined molecular architecture makes it a valuable intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. The compound is characterized by high purity and consistent performance in synthetic applications.
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile structure
2228467-18-1 structure
Product Name:1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
CAS No:2228467-18-1
MF:C10H7FN2O
MW:190.173785448074
CID:6334058
PubChem ID:135564380
Update Time:2025-05-19

1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
    • EN300-1787181
    • 2228467-18-1
    • Inchi: 1S/C10H7FN2O/c11-7-1-2-13-9(3-7)10(6-12)4-8(14)5-10/h1-3H,4-5H2
    • InChI Key: OTLWSCJWJVZAQV-UHFFFAOYSA-N
    • SMILES: FC1C=CN=C(C=1)C1(C#N)CC(C1)=O

Computed Properties

  • Exact Mass: 190.05424101g/mol
  • Monoisotopic Mass: 190.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 53.8Ų

1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1787181-0.05g
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
2228467-18-1
0.05g
$1320.0 2023-09-19
Enamine
EN300-1787181-0.1g
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
2228467-18-1
0.1g
$1384.0 2023-09-19
Enamine
EN300-1787181-0.25g
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
2228467-18-1
0.25g
$1447.0 2023-09-19
Enamine
EN300-1787181-0.5g
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
2228467-18-1
0.5g
$1509.0 2023-09-19
Enamine
EN300-1787181-1.0g
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
2228467-18-1
1g
$1572.0 2023-06-02
Enamine
EN300-1787181-2.5g
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
2228467-18-1
2.5g
$3080.0 2023-09-19
Enamine
EN300-1787181-5.0g
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
2228467-18-1
5g
$4557.0 2023-06-02
Enamine
EN300-1787181-10.0g
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
2228467-18-1
10g
$6758.0 2023-06-02
Enamine
EN300-1787181-1g
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
2228467-18-1
1g
$1572.0 2023-09-19
Enamine
EN300-1787181-5g
1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile
2228467-18-1
5g
$4557.0 2023-09-19

1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile Related Literature

Additional information on 1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile

Professional Introduction to Compound with CAS No. 2228467-18-1 and Product Name: 1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile

The compound with the CAS number 2228467-18-1 and the product name 1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluoropyridine moiety and a cylobutanone core suggests a multifaceted interaction profile, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, particularly those incorporating fluorinated pyridine rings. These modifications are strategically employed to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The 4-fluoropyridin-2-yl substituent in this compound is no exception, offering a balance between structural complexity and functional versatility. This particular group is well-documented for its role in modulating receptor interactions, which is crucial for the design of selective therapeutic agents.

The 3-oxocyclobutane-1-carbonitrile moiety further distinguishes this compound from conventional scaffolds. The cyclobutane ring, when functionalized with an oxo group and a nitrile functionality, introduces rigidity and electronic properties that can be finely tuned to target specific biological pathways. Such structural features are often exploited in the design of kinase inhibitors, protease inhibitors, and other enzyme-targeting molecules. The nitrile group, in particular, is known for its ability to engage in hydrogen bonding and coordinate with metal ions, providing additional avenues for molecular recognition.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) to optimize drug candidates. The compound under discussion exemplifies this principle through its carefully curated architecture. The fluoropyridine ring not only contributes to lipophilicity but also serves as a handle for further derivatization, allowing chemists to explore a wide spectrum of analogs. This flexibility is essential for identifying compounds with improved pharmacokinetic profiles and reduced off-target effects.

Recent studies have highlighted the therapeutic potential of fluorinated pyridines in treating various diseases, including cancer and inflammatory disorders. The 4-fluoropyridin-2-yl group in this compound aligns with this trend, suggesting its utility in developing next-generation therapeutics. For instance, fluorinated pyridines have been shown to enhance the binding affinity of small-molecule inhibitors to their biological targets, thereby improving treatment efficacy. This property is particularly relevant in oncology, where precise targeting of cancer-causing proteins is paramount.

The cylobutanone core of the molecule also plays a critical role in determining its biological activity. Cyclobutanone derivatives are known for their ability to mimic natural products and bioactive peptides, making them valuable tools in drug discovery. The oxo group at position 3 introduces polarity into the molecule, which can influence solubility and membrane permeability—key factors in drug delivery systems. Meanwhile, the nitrile group at position 1 provides a site for further chemical modification, enabling the synthesis of diverse derivatives with tailored properties.

In the context of drug development pipelines, compounds like this one are often evaluated through high-throughput screening (HTS) and virtual docking studies to identify promising leads. The combination of computational methods and experimental validation has become indispensable in modern medicinal chemistry. By leveraging these approaches, researchers can accelerate the discovery process and prioritize compounds for further investigation. The structural features of 1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile make it an attractive candidate for such studies.

Moreover, the compound’s potential as an intermediate in synthetic chemistry cannot be overstated. Its unique framework provides chemists with opportunities to develop novel synthetic routes and methodologies. This aspect is particularly important for industrial applications where scalability and cost-effectiveness are critical considerations. By exploring new synthetic pathways, researchers can not only optimize existing drug candidates but also discover entirely new classes of bioactive molecules.

The intersection of organic chemistry and computational biology has opened up new frontiers in drug discovery. Advanced computational tools enable researchers to predict molecular properties with high accuracy, thereby guiding experimental design more effectively than ever before. In this regard, 1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile serves as a testament to the power of interdisciplinary approaches. Its structural complexity challenges current computational models while providing valuable insights into molecular interactions.

Future directions in research may focus on exploring analogs derived from this compound through structural modifications or functional group interconversions. Such derivatives could offer enhanced therapeutic profiles or improved pharmacokinetic properties without compromising core biological activity. The versatility of the fluoropyridine and cylobutanone moieties ensures that this compound will remain a cornerstone of medicinal chemistry investigations for years to come.

In conclusion,1-(4-fluoropyridin-2-yl)-3-oxocyclobutane-1-carbonitrile, with CAS No. 2228467-18-1, represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential applications underscore its importance as both a research tool and a candidate for further development into novel therapeutics. As our understanding of biological systems continues to evolve,this compound will undoubtedly play a pivotal role in shaping future advancements.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd